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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-3-nitrophenol

Cat. No.: B13131435

Get Quote

Executive Summary
Immediate Action Required: 5-Fluoro-2-methyl-3-nitrophenol (CAS 735-06-8 / Analogous

derivatives) is a halogenated nitro-aromatic compound.[1][2] Its disposal requires strict

adherence to protocols for toxic, halogenated organic waste.

Critical Prohibition:NEVER mix this compound with strong bases (e.g., NaOH, KOH) or strong

oxidizers.[1] Nitrophenols can form shock-sensitive salts (nitrophenates) when exposed to

alkaline conditions.[1]

Hazard Profile & Waste Characterization
To ensure safe disposal, you must understand the chemical architecture of the waste. This

compound presents a "Triad of Hazard" that dictates the disposal route.
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Component Hazard Characteristic Disposal Implication

Nitro Group (-NO₂)
Potential for rapid

decomposition; energetic.[1]

Do not heat. Waste containers

must be stored away from heat

sources.

Phenolic Hydroxyl (-OH)
Acidic proton; corrosive to

tissue.[1]

Incompatible with Bases.

Forms unstable nitrophenate

salts.[1]

Fluorine Atom (-F)
Generates Hydrogen Fluoride

(HF) upon combustion.[1]

Requires Specialized

Incineration. Must be flagged

as "Halogenated" to ensure

incinerators use scrubbers.[1]

RCRA Waste Classification (US Context)
While 5-Fluoro-2-methyl-3-nitrophenol is not explicitly "U-Listed" (unlike p-Nitrophenol,

U170), it must be characterized by Process Knowledge under 40 CFR § 262.11.[1]

Primary Classification: Hazardous Waste (Toxicity).[1]

Waste Stream:Halogenated Organic Waste.[1]

EPA Characteristic Codes (Potential): D001 (Ignitable, if in flammable solvent), D002

(Corrosive, if pH < 2), D003 (Reactive, potentially, though less likely for mononitro

compounds).[1]

Pre-Disposal Stabilization & Segregation
Safety begins at the bench. Improper segregation is the leading cause of waste container over-

pressurization.

A. Solid Waste (Pure Compound/Contaminated Solids)
Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid metal

containers due to potential acid corrosion.

Segregation: Keep separate from oxidizers (peroxides, nitrates) and reducing agents.
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Labeling: Clearly mark as "Toxic Solid, Organic, Halogenated."

B. Liquid Waste (Mother Liquors/Solutions)
Solvent Compatibility: Dispose of in the Halogenated Solvent waste stream (due to the

Fluorine atom).

pH Check: Ensure the waste stream is Neutral to slightly Acidic (pH 4-7). DO NOT add to a

basic waste stream (pH > 8).[1]

Quenching (If Reactive): If the compound is in a reactive mixture, quench carefully with

water/acid before adding to the waste carboy.

Disposal Workflow
The following decision tree outlines the operational logic for disposing of 5-Fluoro-2-methyl-3-
nitrophenol.
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Waste Generation:
5-Fluoro-2-methyl-3-nitrophenol

Is the Waste Solid or Liquid?

Liquid Waste
(Solutions/Mother Liquor)

Liquid

Solid Waste
(Powder, Gloves, Paper)

Solid

Verify Solvent Stream:
Is it Halogenated?

Add to HALOGENATED
Organic Waste Carboy

Yes (Standard)

Add to NON-HALOGENATED
(Only if F-content is negligible/permitted)

No (Rare)

LABELING:
1. Chemical Name

2. Check 'Toxic' & 'Irritant'
3. Mark 'Contains Fluorine'

Place in HDPE Wide-Mouth Jar
(Yellow Waste Tag)

Schedule EHS Pickup
(High-Temp Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure regulatory

compliance and incinerator safety.

Emergency Contingencies: Spill Response
In the event of a spill, speed and specific chemical knowledge are required.

PPE Required: Nitrile gloves (double gloved), Safety Goggles, Lab Coat, N95 Respirator (if

dust is present).[1]

Spill Detected Assess Volume & Form
(Solid vs Liquid)

Solid/Powder Spill

Liquid/Solution Spill

Gently Dampen
(Prevent Dust)

Scoop into
HDPE Container

Double Wash Area
(Soap & Water)

Absorb with Vermiculite
or Universal Pads

Collect Debris
into Sealed Bag

Notify EHS
& File Report

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing exposure and environmental

contamination.

Regulatory & Compliance Context
Disposal must align with federal and institutional regulations.[3]

EPA (USA): Under RCRA, this material is a "Characteristic Hazardous Waste" if it exhibits

toxicity.[1] The presence of the Fluorine atom mandates treatment technologies capable of

scrubbing hydrofluoric acid emissions (typically rotary kiln incineration).

DOT (Transport): If shipping waste off-site, it likely falls under UN 2811 (Toxic Solids,

Organic, N.O.S.) or UN 2446 (Nitrocresols, Solid) depending on the specific isomer's purity

and form.[1]

Destruction Method: The ultimate fate of this molecule is High-Temperature Incineration.[1]

The fluorine content makes it unsuitable for standard fuel blending unless specifically

authorized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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